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Compound of Interest

Compound Name: Desdiacetyl-8-oxo Famciclovir-d4

Cat. No.: B585381

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to the certified reference material, Desdiacetyl-8-oxo Famciclovir-d4.
This document is intended to serve as a detailed resource for researchers and professionals in
the fields of drug metabolism, pharmacokinetics, and analytical development.

Compound Information

Desdiacetyl-8-oxo Famciclovir-d4 is a stable, isotopically labeled form of Desdiacetyl-8-oxo
Famciclovir, which is an oxidative metabolite of the antiviral prodrug Famciclovir. The
incorporation of four deuterium atoms provides a distinct mass shift, making it an ideal internal
standard for quantitative bioanalytical studies using mass spectrometry.
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Identifier Value

Product Name Desdiacetyl-8-oxo Famciclovir-d4
CAS Number 1346603-55-1[1][2][3]

Molecular Formula C10H11D4aNsO3[1][2][4]

Molecular Weight 257.28 g/mol [1][2][3]1[4]

2-Amino-7,9-dihydro-9-[4-hydroxy-3-
Synonyms (hydroxymethyl)butyl]-8H-purin-8-one-d4; BRL
48959-d4; 8-Oxo-6-deoxypenciclovir-d4[4]

Analytical Data

The following tables summarize the quantitative data obtained from the analysis of this
reference material.

ble 1- Identity and Puri

Test Method Specification Result
] 1H Nuclear Magnetic
Identity (*H NMR) Conforms to structure Conforms
Resonance
Identity (MS) Mass Spectrometry Conforms to mass Conforms

High-Performance
Purity (HPLC) Liquid > 98.0% 99.5%
Chromatography

. . = 99% Deuterium
Isotopic Purity Mass Spectrometry ) 99.6%
Incorporation

Residual Solvents Gas Chromatography <0.5% <0.1%

Water Content Karl Fischer Titration <1.0% 0.2%

Table 2: Impurity Profile
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Impurity Structure Specification Result
Unlabeled

Desdiacetyl-8-0x0 C10H15Ns03 <1.0% 0.3%
Famciclovir

Other Impurities - <0.5% <0.1%

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC)

o Objective: To determine the chemical purity of Desdiacetyl-8-oxo Famciclovir-d4.
 Instrumentation: Agilent 1100 series HPLC system with a diode array detector.
e Column: Reversed-phase C18 column (250 mm x 4.6 mm, 5 pm particle size).

* Mobile Phase: A gradient mixture of Methanol and 0.02 M KH2POa buffer (pH 3.0, adjusted
with phosphoric acid).

e Flow Rate: 1.0 mL/min.
o Detection: UV at 222 nm.
e Injection Volume: 20 pL.

e Procedure: A stock solution of the sample was prepared in methanol. Working standards
were prepared by diluting the stock solution with the mobile phase. The sample was injected
into the HPLC system and the peak area was measured to calculate the purity.

Mass Spectrometry (MS)

o Objective: To confirm the identity and determine the isotopic purity of Desdiacetyl-8-0xo
Famciclovir-d4.
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Instrumentation: Waters Quattro Micro mass spectrometer with an electrospray ionization
(ESI) source.

Mode: Positive ion mode.

Method: The sample was introduced into the mass spectrometer via direct infusion or LC-
MS. The mass-to-charge ratio (m/z) of the molecular ion was measured and compared to the
theoretical value. For isotopic purity, the relative intensities of the deuterated and non-
deuterated species were determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the chemical structure of Desdiacetyl-8-oxo Famciclovir-d4.
Instrumentation: Bruker Avance 400 MHz NMR spectrometer.
Solvent: Deuterated Dimethyl Sulfoxide (DMSO-de).

Procedure: The sample was dissolved in the deuterated solvent and the *H NMR spectrum
was acquired. The chemical shifts, splitting patterns, and integration values were analyzed to
confirm the expected molecular structure.

Visualizations
Metabolic Pathway of Famciclovir

Famciclovir is a prodrug that is metabolized in the body to its active form, Penciclovir.
Desdiacetyl-8-oxo Famciclovir is a related metabolite.
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Metabolic conversion of Famciclovir to its active form and related metabolites.

Experimental Workflow for Purity Analysis

The following diagram illustrates the workflow for determining the purity of the Desdiacetyl-8-
oxo Famciclovir-d4 reference standard.
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Workflow for the determination of chemical purity by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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